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Compound of Interest

Compound Name: Mercaptoacetone oxime

Cat. No.: B065794 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of chemical reagents is paramount. This guide seeks to provide a comparative analysis of

mercaptoacetone oxime and acetone oxime. However, a comprehensive literature search

reveals a significant disparity in the available scientific data for these two compounds. While

acetone oxime is a well-characterized compound with numerous documented applications,

mercaptoacetone oxime remains largely unexplored, with a notable absence of experimental

data regarding its synthesis, properties, and applications.

Therefore, this guide will provide a detailed overview of the current knowledge on acetone

oxime, supported by experimental data and protocols. It will also highlight the significant

information gap concerning mercaptoacetone oxime, thereby identifying a potential area for

future research.

Acetone Oxime: A Versatile and Well-Characterized
Ketoxime
Acetone oxime, also known as acetoxime, is the simplest ketoxime with the chemical formula

(CH₃)₂CNOH.[1] It is a white crystalline solid with a wide range of applications in various

industrial and research settings.[1]

Physicochemical Properties of Acetone Oxime
A summary of the key physicochemical properties of acetone oxime is presented in the table

below.
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Property Value References

Molecular Formula C₃H₇NO [2][3]

Molar Mass 73.09 g/mol [1]

Appearance White needle-like crystals [1]

Melting Point 60-63 °C [1][4]

Boiling Point 135-136 °C [1][2]

Solubility in Water 330 g/L at 20 °C [1][5]

Density 0.901 g/mL at 25 °C [4][6]

Flash Point 47.2 °C [4]

Synthesis of Acetone Oxime
The most common laboratory synthesis of acetone oxime involves the condensation reaction of

acetone with hydroxylamine hydrochloride in the presence of a base.[1][2]

The following protocol is a typical laboratory-scale synthesis of acetone oxime:[7]

Materials:

Hydroxylamine hydrochloride (12.5 g)

Sodium hydroxide (7 g)

Acetone (9.5 g, 12 ml)

Deionized water

Ice bath

Conical flask (100 ml)

Stirring apparatus
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Filtration apparatus

Petroleum ether or cyclohexane (for purification)

Procedure:

Dissolve 12.5 g of hydroxylamine hydrochloride in 20 ml of water in a 100 ml conical flask.

In a separate beaker, dissolve 7 g of powdered sodium hydroxide in 20 ml of water.

Cool the hydroxylamine hydrochloride solution in an ice-water bath.

Slowly add the sodium hydroxide solution to the cooled hydroxylamine hydrochloride solution

while stirring. Maintain the temperature of the mixture between 5-10 °C.

Once the addition of sodium hydroxide is complete, slowly add 9.5 g (12 ml) of dry acetone

to the reaction mixture. Ensure the temperature does not exceed 15 °C during the addition.

Crystallization of acetone oxime should begin approximately halfway through the acetone

addition.

After the complete addition of acetone, allow the mixture to stand in the ice-water bath for an

additional 15 minutes.

Filter the resulting crystalline product and wash with a small amount of cold water.

The crude acetone oxime can be purified by recrystallization from petroleum ether or

cyclohexane.

Expected Yield: 12-13 g of crystalline acetone oxime.[7]
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Caption: Synthesis of Acetone Oxime from Acetone and Hydroxylamine.

Applications of Acetone Oxime
Acetone oxime is a versatile compound with a broad spectrum of applications, including:

Corrosion Inhibitor: It is an effective oxygen scavenger in boiler feed water, exhibiting lower

toxicity and greater stability compared to hydrazine.[1][3][8]

Organic Synthesis Intermediate: Acetone oxime serves as a crucial precursor in the

synthesis of various organic compounds, including pharmaceuticals, agrochemicals

(pesticides, herbicides, and fungicides), and dyes.[2][3]

Analytical Reagent: It is utilized in analytical chemistry for the determination of ketones and

cobalt.[1][3][4]

Anti-skinning Agent: In the paint and coatings industry, it can be used to prevent the

formation of a skin on the surface of the product.

Ligand in Coordination Chemistry: Its ability to form stable complexes with metal ions makes

it a useful ligand in coordination chemistry.[2]

Mercaptoacetone Oxime: An Uncharted Territory
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In stark contrast to the wealth of information available for acetone oxime, there is a profound

lack of scientific literature and experimental data for mercaptoacetone oxime. Its chemical

structure suggests it is an analog of acetone oxime where a thiol (-SH) group replaces one of

the methyl protons.

A thorough search of chemical databases and scientific literature reveals only its basic

chemical identity:

Property Value

Molecular Formula C₃H₇NOS

Common Name Mercaptoacetone oxime

No information is publicly available regarding its synthesis, physical or chemical properties,

reactivity, or potential applications. This significant knowledge gap prevents any meaningful

comparison with acetone oxime.

Logical Relationship: Structural Analogs
The logical relationship between acetone oxime and mercaptoacetone oxime is that of

structural analogs. The introduction of a thiol group in mercaptoacetone oxime would be

expected to significantly alter its chemical properties and reactivity compared to acetone oxime.

For instance, the thiol group could introduce new reaction pathways, alter its solubility and

metal-chelating properties, and potentially impart biological activity. However, without

experimental data, these remain theoretical considerations.

Acetone Oxime
((CH₃)₂CNOH)

Well-Characterized

Mercaptoacetone Oxime
(HSCH₂C(CH₃)NOH)

Uncharacterized

Structural Analog
(Thiol Substitution)
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Caption: Structural relationship between Acetone Oxime and Mercaptoacetone Oxime.

Conclusion
This guide provides a comprehensive overview of the well-characterized compound, acetone

oxime, including its properties, synthesis, and diverse applications. The available data

underscores its importance as a versatile chemical in various industrial and research fields.

Conversely, the investigation into mercaptoacetone oxime reveals a significant void in the

current scientific knowledge. The absence of any experimental data for this compound makes a

direct comparison with acetone oxime impossible. This information gap presents an opportunity

for future research to synthesize and characterize mercaptoacetone oxime, which could

potentially unveil novel properties and applications for this unexplored molecule. For

researchers and professionals in drug development, the potential introduction of a thiol group

could lead to new avenues in areas such as chelation therapy, antioxidant research, or the

development of novel pharmaceutical intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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